Cas no 61182-90-9 (Oxacyclohexadecan-2-one, methyl-)

• Product Name: Oxacyclohexadecan-2-one, methyl-
• CAS No: 61182-90-9
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 489482
• PubChem ID: 3664328
• Update Time: 2025-04-19

Oxacyclohexadecan-2-one, methyl- Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadecan-2-one, methyl-
• 3-methyl-oxacyclohexadecan-2-one
• AKOS030489146
• 61182-90-9
• DTXSID60394811

• Inchi： 1S/C16H30O2/c1-15-13-11-9-7-5-3-2-4-6-8-10-12-14-18-16(15)17/h15H,2-14H2,1H3
• InChI Key： SFBRIARRAADNRK-UHFFFAOYSA-N
• SMILES： O1C(C(C)CCCCCCCCCCCCC1)=O

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues